Cas no 760-42-9 (2-Butene,1,1,1,2,4,4,4-heptafluoro-)

2-Butene,1,1,1,2,4,4,4-heptafluoro- structure
760-42-9 structure
Product Name:2-Butene,1,1,1,2,4,4,4-heptafluoro-
CAS No:760-42-9
MF:C4HF7
MW:182.03956580162
MDL:MFCD01320760
CID:562609
PubChem ID:5708514
Update Time:2025-04-19

2-Butene,1,1,1,2,4,4,4-heptafluoro- Chemical and Physical Properties

Names and Identifiers

    • 2-Butene,1,1,1,2,4,4,4-heptafluoro-
    • (Z)-1,1,1,2,4,4,4-heptafluorobut-2-ene
    • 1,1,1,2,4,4,4-Heptafluoro-2-butene
    • 1,1,1,2,4,4,4-heptafluoro-but-2-ene
    • 2H-heptafluorobut-2-ene
    • 2-hydro-perfluoro-2-butene
    • 3H-Heptafluorobut-2-ene
    • PC4525
    • A838596
    • 760-42-9
    • (Z)-1,1,1,2,4,4,4-heptakis(fluoranyl)but-2-ene
    • SCHEMBL332782
    • (Z)-1,1,1,2,4,4,4-heptafluoro-2-butene
    • YIFLMZOLKQBEBO-UPHRSURJSA-N
    • MFCD01320760
    • AKOS006228407
    • MDL: MFCD01320760
    • Inchi: 1S/C4HF7/c5-2(4(9,10)11)1-3(6,7)8/h1H/b2-1-
    • InChI Key: YIFLMZOLKQBEBO-UPHRSURJSA-N
    • SMILES: F/C(/C(F)(F)F)=C\C(F)(F)F

Computed Properties

  • Exact Mass: 181.99700
  • Monoisotopic Mass: 181.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.442
  • Boiling Point: 8°C
  • Refractive Index: 1.272
  • PSA: 0.00000
  • LogP: 2.96440

2-Butene,1,1,1,2,4,4,4-heptafluoro- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN 3163
  • Safety Instruction: S23; S38
  • Hazardous Material Identification: Xi
  • HazardClass:GAS

2-Butene,1,1,1,2,4,4,4-heptafluoro- Pricemore >>

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